![molecular formula C19H23NO3 B8578241 6-(3-Aza-spiro[5.5]undec-9-yloxy)-chromen-2-one CAS No. 918644-70-9](/img/structure/B8578241.png)
6-(3-Aza-spiro[5.5]undec-9-yloxy)-chromen-2-one
Cat. No. B8578241
M. Wt: 313.4 g/mol
InChI Key: ZGPWQQJSNGPNCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08049012B2
Procedure details
Was prepared according to method A from 6-hydroxycoumarin and 9-hydroxy-3-aza-spiro[5.5]undecane-3-carboxylic acid tert-butyl ester. Mp. 192.9-193.6° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[O:8][C:7](=[O:12])[CH:6]=[CH:5]2.C(OC([N:20]1[CH2:25][CH2:24][C:23]2([CH2:30][CH2:29][CH:28](O)[CH2:27][CH2:26]2)[CH2:22][CH2:21]1)=O)(C)(C)C>>[CH2:22]1[C:23]2([CH2:30][CH2:29][CH:28]([O:1][C:2]3[CH:3]=[C:4]4[C:9](=[CH:10][CH:11]=3)[O:8][C:7](=[O:12])[CH:6]=[CH:5]4)[CH2:27][CH2:26]2)[CH2:24][CH2:25][NH:20][CH2:21]1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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OC=1C=C2C=CC(OC2=CC1)=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(=O)N1CCC2(CC1)CCC(CC2)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Was prepared
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Outcomes
Product
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Name
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Type
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Smiles
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C1CNCCC12CCC(CC2)OC=2C=C1C=CC(OC1=CC2)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
